Cas no 80445-66-5 (Leukotriene B5)

• Product Name: Leukotriene B5
• CAS No: 80445-66-5
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 722741
• PubChem ID: 5283125
• Update Time: 2025-04-19

Leukotriene B5 Chemical and Physical Properties

Names and Identifiers

• 6,8,10,14,17-Eicosapentaenoicacid, 5,12-dihydroxy-, (5S,6Z,8E,10E,12R,14Z,17Z)-
• LEUKOTRIENE B5
• 5,12-Dihydroxy-6,8,10,14,17-icosapentaenoic acid
• LTB5
• LEUKOTRIENEB5
• Q27160373
• 5S,12S-dihydroxy-6Z,8E,14Z,17Z-eicosapentanenoic acid
• AKOS040755249
• CHEBI:88493
• 5,12-Dihydroxy-6E-LTB5
• DTXSID30868574
• (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-6,8,10,14,17-Eicosapentaenoate
• 80445-66-5
• 5,12-DiHEPE
• 5,12-Dihydroxy-6-trans-leukotriene B(5)
• (5S,6Z,8E,10E,12R,14Z,17Z)-5,12-dihydroxyicosa-6,8,10,14,17-pentaenoic acid
• 88763-92-2
• SCHEMBL10041226
• LMFA03020010
• (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-6,8,10,14,17-Eicosapentaenoic acid
• 6,8,10,14,17-Eicosapentaenoic acid, 5,12-dihydroxy-
• HY-113484
• CS-0062376
• DTXCID201476454
• Leukotriene B5

• Inchi： 1S/C20H30O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h3-4,6-11,14-15,18-19,21-22H,2,5,12-13,16-17H2,1H3,(H,23,24)/b4-3-,8-7+,9-6-,14-10+,15-11-/t18-,19-/m1/s1
• InChI Key： BISQPGCQOHLHQK-HDNPQISLSA-N
• SMILES： O[C@H](/C=C\C=C\C=C\[C@@H](C/C=C\C/C=C\CC)O)CCCC(=O)O

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.054
• Boiling Point: 538.7 °C at 760 mmHg
• Flash Point: 293.7 °C
• Refractive Index: 1.54
• PSA: 77.76000
• LogP: 3.93430

Leukotriene B5 Security Information

• Hazardous Material transportation number：UN 1170 3
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosapentaenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosapentaenoic acids